Cas no 851131-39-0 (2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 851131-39-0
• MF: C₂₂H₂₃N₃OS
• MW: 377.50252366066
• CID: 6098472
• PubChem ID: 4140078
• Update Time: 2025-11-01

2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• 1-(3,4-dihydroquinolin-1(2H)-yl)-2-((1-(2,3-dimethylphenyl)-1H-imidazol-2-yl)thio)ethan-1-one
• Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-[[1-(2,3-dimethylphenyl)-1H-imidazol-2-yl]thio]-
• BDBM42553
• CHEMBL1353428
• F0599-0107
• MLS000720290
• EU-0057957
• cid_4140078
• 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[[1-(2,3-dimethylphenyl)-2-imidazolyl]thio]ethanone
• 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[[1-(2,3-dimethylphenyl)imidazol-2-yl]thio]ethanone
• 1-(3,4-dihydroquinolin-1(2H)-yl)-2-((1-(2,3-dimethylphenyl)-1H-imidazol-2-yl)thio)ethanone
• 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanyl-ethanone
• HMS2549F17
• AKOS024585924
• 2-{[1-(2,3-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• SMR000236150
• REGID_for_CID_4140078
• 851131-39-0
• 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanylethanone

• Inchi： 1S/C22H23N3OS/c1-16-7-5-11-19(17(16)2)25-14-12-23-22(25)27-15-21(26)24-13-6-9-18-8-3-4-10-20(18)24/h3-5,7-8,10-12,14H,6,9,13,15H2,1-2H3
• InChI Key： PNYNWXRDFAUTCI-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC=C2)CCC1)CSC1N(C2=CC=CC(C)=C2C)C=CN=1

Computed Properties

• Exact Mass: 377.15618354g/mol
• Monoisotopic Mass: 377.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 643.2±65.0 °C(Predicted)
• pka: 2.84±0.10(Predicted)

Additional information on 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

Comprehensive Overview of 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS No. 851131-39-0)

The compound 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one, identified by its CAS No. 851131-39-0, represents a sophisticated chemical entity with significant potential in pharmaceutical and agrochemical research. Its intricate molecular structure, featuring a 1H-imidazol-2-ylsulfanyl moiety linked to a tetrahydroquinolin-1-yl group, has garnered attention for its unique reactivity and biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for novel heterocyclic compounds like 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one has surged, driven by advancements in computational chemistry and high-throughput screening. This compound’s imidazole-thioether scaffold is particularly noteworthy, as it mimics motifs found in several FDA-approved drugs. Its CAS No. 851131-39-0 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of 851131-39-0 involves multi-step organic reactions, including the formation of the 2,3-dimethylphenyl substituent and the subsequent coupling with the tetrahydroquinoline core. This process highlights the compound’s synthetic versatility, making it a valuable intermediate for derivatization. Its sulfanyl-ethanone linkage further enhances its stability, a critical factor for industrial-scale production.

From a pharmacological perspective, 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one exhibits promising interactions with cytochrome P450 enzymes, a hotspot in current drug metabolism studies. Its imidazole ring is known to engage in hydrogen bonding, which could explain its affinity for biological targets. These properties align with trending research topics such as “small molecule inhibitors” and “structure-activity relationships (SAR)”, frequently queried in scientific literature.

Environmental and regulatory considerations for CAS No. 851131-39-0 are equally important. The compound’s biodegradability and ecotoxicological profile are under investigation, addressing growing public interest in “green chemistry” and “sustainable pharmaceuticals”. Analytical methods like HPLC and LC-MS are routinely employed to quantify its presence in formulations, ensuring compliance with global safety standards.

In the agrochemical sector, derivatives of 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one are explored for their herbicidal and fungicidal properties. The dimethylphenyl group’s lipophilicity enhances membrane permeability, a key trait for crop protection agents. This aligns with searches for “next-generation agrochemicals” and “low-residue pesticides”, reflecting industry shifts toward eco-friendly solutions.

Future research on 851131-39-0 may focus on its polymorphic forms and cocrystallization potential, leveraging X-ray diffraction and thermal analysis. Such studies cater to the rising demand for “crystal engineering” and “drug formulation optimization”, frequently discussed in patent filings and peer-reviewed journals. Collaborative efforts between academia and industry will likely accelerate its commercialization.

To summarize, 2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS No. 851131-39-0) stands at the intersection of innovation and practicality. Its multifaceted applications, from drug design to sustainable agriculture, underscore its importance in modern chemistry. As scientific inquiries evolve, this compound will remain a focal point for researchers aiming to address global challenges through molecular innovation.